Cas no 2034238-98-5 (N-cyclopentyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide)

• Product Name: N-cyclopentyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide
• CAS No: 2034238-98-5
• MF: C₁₅H₂₀N₂O₂S
• MW: 292.396502494812
• CID: 5549846
• Update Time: 2025-06-12

N-cyclopentyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide

• Inchi： 1S/C15H20N2O2S/c18-15(17-12-3-1-2-4-12)11-5-7-16-14(9-11)19-13-6-8-20-10-13/h5,7,9,12-13H,1-4,6,8,10H2,(H,17,18)
• InChI Key： GQVDOSVSFRBXEE-UHFFFAOYSA-N
• SMILES： C1(OC2CCSC2)=NC=CC(C(NC2CCCC2)=O)=C1

Additional information on N-cyclopentyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide

Comprehensive Overview of N-cyclopentyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide (CAS No. 2034238-98-5)

N-cyclopentyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide (CAS No. 2034238-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine carboxamide derivatives, which are known for their versatility in drug discovery and material science. The presence of a thiolan-3-yloxy moiety and a cyclopentyl group in its structure enhances its binding affinity and metabolic stability, making it a promising candidate for further development.

In recent years, the demand for heterocyclic compounds like N-cyclopentyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing focus on targeted therapies in oncology and inflammatory diseases. The compound's CAS No. 2034238-98-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for N-cyclopentyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide?" The synthesis typically involves multi-step organic reactions, including amide coupling and etherification, with careful optimization to achieve high yields and purity. Another common query is: "How does the thiolan-3-yloxy group influence the compound's bioavailability?" Studies suggest that this moiety improves lipophilicity and membrane permeability, which are crucial for oral drug delivery.

The compound's relevance extends to green chemistry initiatives, where researchers explore eco-friendly solvents and catalysts for its production. With sustainability becoming a hot topic, the pharmaceutical industry is keen on minimizing waste and energy consumption in the synthesis of such high-value intermediates. Additionally, computational chemistry tools are increasingly used to predict the compound's interactions with biological targets, accelerating the drug discovery process.

From a commercial perspective, N-cyclopentyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide is often listed under categories like research chemicals or custom synthesis in supplier catalogs. Its CAS No. 2034238-98-5 ensures accurate procurement for laboratories and industries. The compound's stability under standard storage conditions (e.g., room temperature, inert atmosphere) further enhances its practicality for long-term research projects.

In summary, N-cyclopentyl-2-(thiolan-3-yloxy)pyridine-4-carboxamide (CAS No. 2034238-98-5) represents a fascinating intersection of chemistry and biotechnology. Its structural complexity and functional diversity make it a valuable asset for scientists exploring new therapeutic agents or agrochemical solutions. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical and agricultural challenges.